Unii-F99W9H5wue
Catalog No.
S548908
CAS No.
345915-10-8
M.F
C34H41FN4O4S2
M. Wt
652.8 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
345915-10-8
Product Name
Unii-F99W9H5wue
IUPAC Name
propan-2-yl (2S)-2-[[2-[2-(4-fluorophenyl)ethyl]-5-[[(2S,4S)-4-(pyridine-3-carbonylsulfanyl)pyrrolidin-2-yl]methylamino]benzoyl]amino]-4-methylsulfanylbutanoate
Molecular Formula
C34H41FN4O4S2
Molecular Weight
652.8 g/mol
InChI
InChI=1S/C34H41FN4O4S2/c1-22(2)43-33(41)31(14-16-44-3)39-32(40)30-18-27(13-10-24(30)9-6-23-7-11-26(35)12-8-23)37-20-28-17-29(21-38-28)45-34(42)25-5-4-15-36-19-25/h4-5,7-8,10-13,15,18-19,22,28-29,31,37-38H,6,9,14,16-17,20-21H2,1-3H3,(H,39,40)/t28-,29-,31-/m0/s1
InChI Key
HKGUHEGKBLYKHY-QMOZSOIISA-N
SMILES
CC(C)OC(=O)C(CCSC)NC(=O)C1=C(C=CC(=C1)NCC2CC(CN2)SC(=O)C3=CN=CC=C3)CCC4=CC=C(C=C4)F
Solubility
Soluble in DMSO, not in water
Synonyms
AZD3409; AZD-3409; AZD 3409.
Canonical SMILES
CC(C)OC(=O)C(CCSC)NC(=O)C1=C(C=CC(=C1)NCC2CC(CN2)SC(=O)C3=CN=CC=C3)CCC4=CC=C(C=C4)F
Isomeric SMILES
CC(C)OC(=O)[C@H](CCSC)NC(=O)C1=C(C=CC(=C1)NC[C@@H]2C[C@@H](CN2)SC(=O)C3=CN=CC=C3)CCC4=CC=C(C=C4)F
Description
The exact mass of the compound Unii-F99W9H5wue is 652.25533 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
XLogP3
6.1
Exact Mass
652.25533
Appearance
white solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
UNII
F99W9H5WUE
Dates
Modify: 2024-02-18
1: Moorthy NS, Sousa SF, Ramos MJ, Fernandes PA. Farnesyltransferase inhibitors: a comprehensive review based on quantitative structural analysis. Curr Med Chem. 2013;20(38):4888-923. PubMed PMID: 24059235.
2: Ashworth IW, Cox BG, Meyrick B. Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration. J Org Chem. 2010 Dec 3;75(23):8117-25. doi: 10.1021/jo101767h. Epub 2010 Nov 10. PubMed PMID: 21067172.
3: Appels NM, Bolijn MJ, van Eijndhoven MA, Stephens TC, Beijnen JH, Schellens JH. Characterization of the in vitro activity of AZD3409, a novel prenyl transferase inhibitor. Cancer Chemother Pharmacol. 2011 Jan;67(1):137-45. doi: 10.1007/s00280-010-1300-6. Epub 2010 Mar 13. PubMed PMID: 20229082.
4: Abdel-Rehim M, Andersson A, Breitholtz-Emanuelsson A, Sandberg-Ställ M, Brunfelter K, Pettersson KJ, Norsten-Höög C. MEPS as a rapid sample preparation method to handle unstable compounds in a complex matrix: determination of AZD3409 in plasma samples utilizing MEPS-LC-MS-MS. J Chromatogr Sci. 2008 Jul;46(6):518-23. PubMed PMID: 18647473.
5: Appels NM, Bolijn MJ, Chan K, Stephens TC, Hoctin-Boes G, Middleton M, Beijnen JH, de Bono JS, Harris AL, Schellens JH. Phase I pharmacokinetic and pharmacodynamic study of the prenyl transferase inhibitor AZD3409 in patients with advanced cancer. Br J Cancer. 2008 Jun 17;98(12):1951-8. doi: 10.1038/sj.bjc.6604402. Epub 2008 May 27. PubMed PMID: 18506143; PubMed Central PMCID: PMC2441954.
6: Streeper R, Campos D, Carrizales G, Stephens TC, Izbicka E. Regulation of tumor signaling pathways by AZD3409 in vitro. Anticancer Res. 2006 Nov-Dec;26(6B):4185-9. PubMed PMID: 17201131.
7: Maiello MR, D'Alessio A, De Luca A, Carotenuto A, Rachiglio AM, Napolitano M, Cito L, Guzzo A, Normanno N. AZD3409 inhibits the growth of breast cancer cells with intrinsic resistance to the EGFR tyrosine kinase inhibitor gefitinib. Breast Cancer Res Treat. 2007 May;102(3):275-82. Epub 2006 Sep 27. PubMed PMID: 17004112.
8: Cengel KA, Deutsch E, Stephens TC, Voong KR, Kao GD, Bernhard EJ. Radiosensitizing effects of the prenyltransferase inhibitor AZD3409 against RAS mutated cell lines. Cancer Biol Ther. 2006 Sep;5(9):1206-10. Epub 2006 Sep 11. PubMed PMID: 16969121.
9: Appels NM, Rosing H, Stephens TC, Schellens JH, Beijnen JH. Quantification of farnesylmethylcysteine in lysates of peripheral blood mononuclear cells using liquid chromatography coupled with electrospray tandem mass spectrometry: pharmacodynamic assay for farnesyl transferase inhibitors. Anal Chem. 2006 Apr 15;78(8):2617-22. PubMed PMID: 16615771.
10: Wakeling AE. Inhibitors of growth factor signalling. Endocr Relat Cancer. 2005 Jul;12 Suppl 1:S183-7. Review. PubMed PMID: 16113095.
2: Ashworth IW, Cox BG, Meyrick B. Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration. J Org Chem. 2010 Dec 3;75(23):8117-25. doi: 10.1021/jo101767h. Epub 2010 Nov 10. PubMed PMID: 21067172.
3: Appels NM, Bolijn MJ, van Eijndhoven MA, Stephens TC, Beijnen JH, Schellens JH. Characterization of the in vitro activity of AZD3409, a novel prenyl transferase inhibitor. Cancer Chemother Pharmacol. 2011 Jan;67(1):137-45. doi: 10.1007/s00280-010-1300-6. Epub 2010 Mar 13. PubMed PMID: 20229082.
4: Abdel-Rehim M, Andersson A, Breitholtz-Emanuelsson A, Sandberg-Ställ M, Brunfelter K, Pettersson KJ, Norsten-Höög C. MEPS as a rapid sample preparation method to handle unstable compounds in a complex matrix: determination of AZD3409 in plasma samples utilizing MEPS-LC-MS-MS. J Chromatogr Sci. 2008 Jul;46(6):518-23. PubMed PMID: 18647473.
5: Appels NM, Bolijn MJ, Chan K, Stephens TC, Hoctin-Boes G, Middleton M, Beijnen JH, de Bono JS, Harris AL, Schellens JH. Phase I pharmacokinetic and pharmacodynamic study of the prenyl transferase inhibitor AZD3409 in patients with advanced cancer. Br J Cancer. 2008 Jun 17;98(12):1951-8. doi: 10.1038/sj.bjc.6604402. Epub 2008 May 27. PubMed PMID: 18506143; PubMed Central PMCID: PMC2441954.
6: Streeper R, Campos D, Carrizales G, Stephens TC, Izbicka E. Regulation of tumor signaling pathways by AZD3409 in vitro. Anticancer Res. 2006 Nov-Dec;26(6B):4185-9. PubMed PMID: 17201131.
7: Maiello MR, D'Alessio A, De Luca A, Carotenuto A, Rachiglio AM, Napolitano M, Cito L, Guzzo A, Normanno N. AZD3409 inhibits the growth of breast cancer cells with intrinsic resistance to the EGFR tyrosine kinase inhibitor gefitinib. Breast Cancer Res Treat. 2007 May;102(3):275-82. Epub 2006 Sep 27. PubMed PMID: 17004112.
8: Cengel KA, Deutsch E, Stephens TC, Voong KR, Kao GD, Bernhard EJ. Radiosensitizing effects of the prenyltransferase inhibitor AZD3409 against RAS mutated cell lines. Cancer Biol Ther. 2006 Sep;5(9):1206-10. Epub 2006 Sep 11. PubMed PMID: 16969121.
9: Appels NM, Rosing H, Stephens TC, Schellens JH, Beijnen JH. Quantification of farnesylmethylcysteine in lysates of peripheral blood mononuclear cells using liquid chromatography coupled with electrospray tandem mass spectrometry: pharmacodynamic assay for farnesyl transferase inhibitors. Anal Chem. 2006 Apr 15;78(8):2617-22. PubMed PMID: 16615771.
10: Wakeling AE. Inhibitors of growth factor signalling. Endocr Relat Cancer. 2005 Jul;12 Suppl 1:S183-7. Review. PubMed PMID: 16113095.
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:7291-09-0
Molecular Formula:C2H3Si
Molecular Weight:55.13 g/mol
Availability:
In Stock
CAS No.:7412-77-3
Molecular Formula:C34H40N4O4
Molecular Weight:568.7 g/mol
Availability:
In Stock
